Cas no 2169602-52-0 (2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-8,8-dione)

• Product Name: 2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-8,8-dione
• CAS No: 2169602-52-0
• MF: C₁₁H₁₇IO₃S
• MW: 356.220354795456
• CID: 6257197
• PubChem ID: 165502245
• Update Time: 2025-10-28

2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-8,8-dione
• 2'-(iodomethyl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,3'-oxolane]-8,8-dione
• EN300-1479348
• 2169602-52-0

• Inchi： 1S/C11H17IO3S/c12-7-10-11(3-4-15-10)5-8-1-2-9(6-11)16(8,13)14/h8-10H,1-7H2
• InChI Key： UFDWRQXXBULSAH-UHFFFAOYSA-N
• SMILES： ICC1C2(CCO1)CC1CCC(C2)S1(=O)=O

Computed Properties

• Exact Mass: 355.99431g/mol
• Monoisotopic Mass: 355.99431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2'-(iodomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-oxolane-8,8-dione

Research Brief on 2'-(iodomethyl)-8λ6-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-8,8-dione (CAS: 2169602-52-0)

The compound 2'-(iodomethyl)-8λ6-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-8,8-dione (CAS: 2169602-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex heterocyclic scaffolds. Its spirocyclic and iodomethyl functionalities make it a valuable building block for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of sulfur-containing heterocycles, which are increasingly recognized for their pharmacological properties, including anti-inflammatory and anticancer activities.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2'-(iodomethyl)-8λ6-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-8,8-dione exhibit moderate inhibitory effects against specific kinase targets implicated in cancer progression. For instance, a derivative bearing a pyridine moiety demonstrated IC50 values in the low micromolar range against EGFR and VEGFR2 kinases, suggesting potential for further optimization as a kinase inhibitor.

The compound's mechanism of action appears to involve the modulation of cellular redox pathways, as evidenced by its ability to interact with thiol-containing proteins. This property aligns with growing interest in redox-modulating agents for the treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of the compound's production. A 2024 report in Organic Process Research & Development detailed an optimized multi-step synthesis route that achieved an overall yield of 42%, representing a significant improvement over previous methods. Key innovations included the use of microwave-assisted reactions and environmentally benign solvents, underscoring the pharmaceutical industry's shift toward sustainable practices.

Looking ahead, researchers are exploring the incorporation of this compound into targeted drug delivery systems, particularly those designed for site-specific release in tumor microenvironments. Its iodine atom provides a handle for radiolabeling, opening possibilities for theranostic applications. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical candidates in the coming years.

In conclusion, 2'-(iodomethyl)-8λ6-thiaspirobicyclo[3.2.1]octane-3,3'-oxolane-8,8-dione represents a promising chemical entity with multifaceted applications in medicinal chemistry. While challenges remain in optimizing its drug-like properties, the compound's structural novelty and demonstrated biological activities position it as a valuable tool for drug discovery and a potential lead for therapeutic development.